1,2-Bis(2-phenylphenyl)benzene

• CAS No.: 61537-20-0
• Molecular Formula: C30H22
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 1,2-bis(2-phenylphenyl)benzene
• InChI: InChI=1S/C30H22/c1-3-13-23(14-4-1)25-17-7-9-19-27(25)29-21-11-12-22-30(29)28-20-10-8-18-26(28)24-15-5-2-6-16-24/h1-22H
• InChI Key: KXUNJFGMPLAPPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C3=CC=CC=C3C4=CC=CC=C4C5=CC=CC=C5

Description

1,2-Bis(2-phenylphenyl)benzene is a polyaromatic hydrocarbon featuring a central benzene ring with two biphenyl substituents at the 1,2-positions. Such compounds are pivotal in materials science, catalysis, and organic electronics due to their rigid, planar structures and tunable electronic properties. For instance, 1,2-bis(diphenylphosphino)benzene (CAS 13991-08-7) serves as a ligand in transition-metal catalysis , while 1,2-bis(4-bromobenzamide)benzene exhibits dual catalytic and fluorescent behavior . These analogs highlight the versatility of 1,2-disubstituted benzene frameworks.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Bis(2-phenylphenyl)benzene typically involves the reaction of biphenyl with benzene derivatives under specific conditions. One common method is the Friedel-Crafts alkylation, where biphenyl is reacted with benzene in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the catalyst .

Industrial Production Methods

Industrial production of 1,2-Bis(2-phenylphenyl)benzene may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 1,2-Bis(2-phenylphenyl)benzene.

Chemical Reactions Analysis

Types of Reactions

1,2-Bis(2-phenylphenyl)benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to produce partially or fully hydrogenated derivatives.

Substitution: Electrophilic aromatic substitution reactions, such as nitration and halogenation, can occur at the aromatic rings using reagents like nitric acid (HNO3) and halogens (Cl2, Br2) in the presence of catalysts.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, acidic or basic conditions.

Reduction: LiAlH4, hydrogen gas (H2) with a metal catalyst.

Substitution: HNO3, Cl2, Br2, AlCl3 as a catalyst.

Major Products Formed

Oxidation: Quinones and other oxygenated derivatives.

Reduction: Hydrogenated biphenyl derivatives.

Substitution: Nitro, halo, and other substituted biphenyl derivatives.

Scientific Research Applications

1,2-Bis(2-phenylphenyl)benzene has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: Investigated for its potential interactions with biological macromolecules and its effects on cellular processes.

Medicine: Explored for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs)

Mechanism of Action

The mechanism of action of 1,2-Bis(2-phenylphenyl)benzene involves its interaction with molecular targets through π-π stacking and hydrophobic interactions. These interactions can influence the electronic properties of the compound, making it suitable for use in organic electronics. Additionally, the compound’s ability to undergo various chemical reactions allows it to be modified for specific applications .

Comparison with Similar Compounds

Electronic and Steric Effects :

• Electron-Withdrawing Groups (e.g., bromo) : Enhance catalytic activity by stabilizing transition states in cross-coupling reactions .
• Bulky Groups (e.g., trimethylsilyl) : Introduce steric hindrance, reducing undesired side reactions in coordination chemistry .
• Phosphine Ligands (e.g., diphenylphosphino): Improve metal complex stability and catalytic turnover in Heck/Suzuki reactions .

Catalytic Roles :

• 1,2-Bis(diphenylphosphino)benzene: Forms stable Pd complexes for Suzuki-Miyaura coupling, achieving high TON (turnover numbers) due to strong σ-donor properties .
• 1,2-Bis(4-bromobenzamide)benzene : Acts as a PdCl₂ ligand or Suzuki coupling substrate, demonstrating versatility in reaction pathways .

Fluorescence Properties :

• 1,2-Bis(4-bromobenzamide)benzene : Exhibits dual fluorescence via charge-transfer mechanisms, useful in sensor design .